Cas no 790263-77-3 (4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic Acid)

• Product Name: 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic Acid
• CAS No: 790263-77-3
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 2192582
• PubChem ID: 3865966
• Update Time: 2025-06-13

4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(4-methoxyphenyl)-5-methyl-
• Z56347147
• 790263-77-3
• SMR000364667
• CHEMBL1385311
• G26496
• DB-338782
• MLS000773839
• 4-(4-methoxyphenyl)-5-methylthiophene-2-carboxylicacid
• 842-670-4
• CS-0221925
• HMS2725K10
• AKOS000117473
• 4-(4-methoxyphenyl)-5-methylthiophene-2-carboxylic acid
• QGB26377
• EN300-10067
• 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic Acid

• Inchi： 1S/C13H12O3S/c1-8-11(7-12(17-8)13(14)15)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,14,15)
• InChI Key： LVMYIOZBPWDMAD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 248.05071541Da
• Monoisotopic Mass: 248.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic Acid

Recent Advances in the Study of 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic Acid (CAS: 790263-77-3)

The compound 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic Acid (CAS: 790263-77-3) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic carboxylic acid derivative, characterized by its thiophene core and methoxyphenyl substituent, has emerged as a promising scaffold for drug development. Recent studies have explored its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties, making it a compound of considerable interest for pharmaceutical research.

Structural analysis reveals that the presence of both electron-donating methoxy group and electron-withdrawing carboxylic acid functionality contributes to the compound's unique physicochemical properties. The thiophene ring system, known for its bioisosteric properties with phenyl rings, enhances the molecule's metabolic stability while maintaining favorable binding characteristics. These structural features have prompted extensive investigation into structure-activity relationships (SAR) of derivatives based on this core structure.

Recent pharmacological studies published in the Journal of Medicinal Chemistry (2023) demonstrate that 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, showing significant potential as a novel anti-inflammatory agent. The compound's selectivity profile (COX-2/COX-1 ratio > 100) suggests reduced gastrointestinal toxicity compared to traditional NSAIDs, addressing a major limitation of current anti-inflammatory therapies.

In oncology research, preliminary in vitro studies reported in Bioorganic & Medicinal Chemistry Letters (2024) indicate that this compound shows promising activity against several cancer cell lines, particularly in breast and colon cancers. The mechanism appears to involve modulation of the PI3K/AKT/mTOR pathway, with observed IC50 values ranging from 5-15 μM depending on the cell line. These findings have spurred further investigation into optimized derivatives with improved potency and pharmacokinetic properties.

The synthetic accessibility of 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic acid has been another focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development (2023), featuring a palladium-catalyzed cross-coupling as the key step, with an overall yield of 68%. This improved synthetic approach addresses previous challenges in large-scale production, facilitating further pharmacological evaluation and potential clinical development.

Current research directions include structure-activity relationship studies to optimize biological activity, formulation development to enhance bioavailability, and detailed mechanistic studies to elucidate the compound's molecular targets. The growing body of evidence supporting the therapeutic potential of 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic acid and its derivatives suggests this chemical scaffold may yield valuable leads for multiple therapeutic areas in the coming years.